N-Methyl-1-pyrazin-2-yl-N-[[4-(trifluoromethoxy)phenyl]methyl]azetidin-3-amine

• IUPAC Name: N-methyl-1-pyrazin-2-yl-N-[[4-(trifluoromethoxy)phenyl]methyl]azetidin-3-amine
• InChI: InChI=1S/C16H17F3N4O/c1-22(13-10-23(11-13)15-8-20-6-7-21-15)9-12-2-4-14(5-3-12)24-16(17,18)19/h2-8,13H,9-11H2,1H3
• InChI Key: WGJBDHSLELHFTL-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=C(C=C1)OC(F)(F)F)C2CN(C2)C3=NC=CN=C3
• Molecular Formula: C16H17F3N4O
• Molecular Weight: 338.33 g/mol

Description

This compound is a complex organic molecule that likely contains a pyrazine group (a six-membered ring containing two nitrogen atoms), a trifluoromethoxy group (a group containing a carbon atom linked to three fluorine atoms and one oxygen atom), and an azetidine group (a four-membered ring containing one nitrogen atom). It also contains a methyl group attached to the nitrogen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrazine ring, the introduction of the trifluoromethoxy group, and the formation of the azetidine ring. The exact methods would depend on the specific starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional shape due to the presence of the rings and various functional groups.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out. It could potentially undergo a variety of reactions, including those involving the pyrazine ring, the trifluoromethoxy group, or the azetidine ring.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure. These properties could be predicted using computational methods or determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were being used as a drug, its mechanism of action would involve interacting with specific targets in the body to produce a therapeutic effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is used. It would be important to handle it with appropriate safety precautions to minimize any potential risks.

Future Directions

The future directions for research involving this compound could include further studies to better understand its properties and potential uses. This could involve experimental studies to determine its physical and chemical properties, computational studies to predict its behavior, or biological studies to investigate its potential as a drug.